4-(difluoromethoxy)-2,6-dimethylpyridine
Overview
Description
4-(Difluoromethoxy)-2,6-dimethylpyridine (DFMDP) is a small organic molecule that has been widely studied due to its multiple applications in the field of chemistry and biology. It is a versatile compound that has a wide range of applications in scientific research, ranging from synthesis and drug design to biochemical and physiological effects.
Scientific Research Applications
4-(difluoromethoxy)-2,6-dimethylpyridine has been widely used in scientific research due to its multiple applications. It has been used in the synthesis of a variety of compounds, including drugs, catalysts, and other organic molecules. It has also been used in drug design, as it is a versatile compound that can be used to modify the structure of existing drugs to improve their efficacy and safety. In addition, 4-(difluoromethoxy)-2,6-dimethylpyridine has been used in the study of biochemical and physiological effects, as it can interact with a variety of receptors and enzymes in the body.
Mechanism of Action
The mechanism of action of 4-(difluoromethoxy)-2,6-dimethylpyridine is still not fully understood. However, it is believed to interact with a variety of receptors and enzymes in the body, including G protein-coupled receptors, kinases, and phosphatases. In addition, it has been shown to bind to the estrogen receptor, which suggests that it may have potential applications in the treatment of hormone-dependent diseases.
Biochemical and Physiological Effects
4-(difluoromethoxy)-2,6-dimethylpyridine has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to have anti-inflammatory and anti-cancer effects, as well as to reduce the risk of cardiovascular disease. In addition, it has been shown to have neuroprotective effects, as well as to improve cognitive function in animal models.
Advantages and Limitations for Lab Experiments
4-(difluoromethoxy)-2,6-dimethylpyridine has several advantages for laboratory experiments. It is a relatively inexpensive and readily available compound, and it is relatively stable in aqueous solutions. In addition, it is relatively non-toxic and has low environmental impact. However, it is important to note that 4-(difluoromethoxy)-2,6-dimethylpyridine can be toxic at high concentrations, and it can be metabolized in the body, which can lead to unwanted side effects.
Future Directions
The potential applications of 4-(difluoromethoxy)-2,6-dimethylpyridine are still being explored. Future research could focus on its potential use in the treatment of hormone-dependent diseases, as well as its potential applications in drug design. In addition, further research could be conducted to explore the biochemical and physiological effects of 4-(difluoromethoxy)-2,6-dimethylpyridine, as well as its potential toxicity at high concentrations. Finally, further research could be conducted to explore the potential applications of 4-(difluoromethoxy)-2,6-dimethylpyridine in the synthesis of other compounds, such as catalysts and other organic molecules.
Synthesis Methods
4-(difluoromethoxy)-2,6-dimethylpyridine is typically synthesized through a two-step process involving the reaction of 2,6-dimethylpyridine with difluoromethoxybenzene. The first step involves the nucleophilic substitution of the difluoromethoxybenzene with the 2,6-dimethylpyridine in the presence of a base, such as sodium hydroxide. The second step involves the oxidation of the intermediate with a suitable oxidizing agent, such as potassium permanganate, to yield the desired product.
properties
IUPAC Name |
4-(difluoromethoxy)-2,6-dimethylpyridine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO/c1-5-3-7(12-8(9)10)4-6(2)11-5/h3-4,8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFGPIPAZUSGKQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=N1)C)OC(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Difluoromethoxy-2,6-dimethylpyridine | |
CAS RN |
1214338-02-9 |
Source
|
| Record name | 4-(difluoromethoxy)-2,6-dimethylpyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
